Cas no 694456-97-8 (4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 694456-97-8
• Molecular Formula: C₁₈H₁₄Cl₂FN₃O₂
• Molecular Weight: 394.227065563202
• CID: 6296579
• PubChem ID: 2944883

4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• SR-01000267896
• 694456-97-8
• 4-(2,4-dichlorophenyl)-N-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• AKOS024608591
• VU0047419-1
• SR-01000267896-1
• F1411-0417

• InChIKey： AJTAIHWICOKQPY-UHFFFAOYSA-N
• Inchi： 1S/C18H14Cl2FN3O2/c1-9-15(17(25)23-14-5-3-2-4-13(14)21)16(24-18(26)22-9)11-7-6-10(19)8-12(11)20/h2-8,16H,1H3,(H,23,25)(H2,22,24,26)
• SMILES： ClC1C=C(C=CC=1C1C(C(NC2C=CC=CC=2F)=O)=C(C)NC(N1)=O)Cl

Computed Properties

• Exact Mass: 393.0447102g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 393.0447102g/mol
• Heavy Atom Count: 26
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides